N'-(4-methylbenzylidene)nicotinohydrazide

• IUPAC Name: N-[(E)-(4-methylphenyl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13N3O/c1-11-4-6-12(7-5-11)9-16-17-14(18)13-3-2-8-15-10-13/h2-10H,1H3,(H,17,18)/b16-9+
• InChI Key: AJGNVRKQGIZFJM-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=CN=CC=C2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)C2=CN=CC=C2
• Molecular Formula: C14H13N3O
• DSSTOX Substance ID: DTXSID70416396
• Molecular Weight: 239.27 g/mol
• CAS No.: 5374-21-0

Description

N'-(4-methylbenzylidene)nicotinohydrazide, commonly known as MBNH, is a chemical compound that has been widely studied for its potential applications in various fields of research. MBNH is a yellow crystalline powder that is soluble in organic solvents, and it has been found to possess several important properties that make it useful in scientific research.

Scientific Research Applications

Corrosion Inhibition

• N'-(4-methylbenzylidene)nicotinohydrazide derivatives have been used as effective corrosion inhibitors. For instance, N-2-methylbenzylidene-4-antipyrineamine, a similar compound, has shown significant inhibition of mild steel corrosion in hydrochloric acid solutions. This is evidenced by various methods such as weight loss, electrochemical impedance spectroscopy (EIS), and scanning electron microscopy (SEM) (Aziz et al., 2022).

Biomedical Research

• In the biomedical field, derivatives of this compound have been explored for their potential health benefits. One study involved the synthesis of a new compound and its evaluation for radical scavenging activity and interaction with the SARS-CoV-2 main protease (Mpro), highlighting its potential in antiviral research (Guder et al., 2022).

Fluorescence Sensing

• These compounds have also been utilized in the development of 'turn-on' chemosensors. For example, a study on E-N’-(5-allyl-2-hydroxy-3-methoxybenzylidene) nicotinohydrazide, a similar compound, demonstrated its ability to selectively sense Zn2+ ions, showing potential for bioimaging applications in cancer cells (Patil et al., 2018).

Antimicrobial Activities

• Some derivatives of this compound have shown promising antimicrobial activities. A study on(E)-N’-(2,5-dimethoxylbenzylidene)nicotinohydrazide, for instance, revealed its significant antitubercular activity against Mycobacterium tuberculosis, surpassing some standard treatments (Ogunniran et al., 2016).

Xanthine Oxidase Inhibition

• This compound derivatives have been studied for their ability to inhibit xanthine oxidase. This enzyme is a target for the treatment of gout, and inhibitors can be beneficial in managing this condition. One study found that specific hydrazone derivatives showed strong activity in this regard, with potential implications for drug development (Han et al., 2022).

Optical Applications

• In optics, hydrazone compounds derived from this compound have been synthesized and evaluated for their nonlinear optical properties. This research is significant for the development of optical devices such as limiters and switches (Naseema et al., 2010).

Antibacterial Agents

• Several studies have demonstrated the antibacterial potential of these compounds. For example, 6-Bromo-2'-(2-chlorobenzylidene)nicotinohydrazide and its derivatives were found to be effective antibacterial agents, indicating their potential use in combating bacterial infections (Zhu, 2020).

Synthesis and Characterization

• The synthesis and characterization of these compounds have been a significant area of research, with studies focusing on their structural properties using techniques like X-ray diffraction and spectroscopy. This research lays the groundwork for understanding their potential applications across various fields (Meng et al., 2014).